Cas no 312517-65-0 (2(1H)-Pyridinone,1,4,6-trimethyl-3-nitro-)

• Product Name: 2(1H)-Pyridinone,1,4,6-trimethyl-3-nitro-
• CAS No: 312517-65-0
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 300760
• PubChem ID: 685574
• Update Time: 2025-04-19

2(1H)-Pyridinone,1,4,6-trimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,1,4,6-trimethyl-3-nitro-
• 312517-65-0
• SR-01000523624
• AKOS001740392
• SR-01000523624-1
• Oprea1_597886
• 1,4,6-TRIMETHYL-3-NITRO-1,2-DIHYDROPYRIDIN-2-ONE
• 1,4,6-Trimethyl-3-nitro-2(1H)-pyridinone
• DTXSID801275725

• Inchi： 1S/C8H10N2O3/c1-5-4-6(2)9(3)8(11)7(5)10(12)13/h4H,1-3H3
• InChI Key： SPHZKZXKGGVRKM-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)C=C(C)N1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.45